Cas no 156272-78-5 (2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole)

• Product Name: 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole
• CAS No: 156272-78-5
• MF: C₁₄H₁₀N₄S
• MW: 266.321000576019
• CID: 4606241
• Update Time: 2025-09-23

2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole
• 2-((2H-benzo[d][1,2,3]triazol-2-yl)methyl)benzo[d]thiazole
• (benzothiazole-2-yl)(benzotriazole-2-yl)methane

• Inchi： 1S/C14H10N4S/c1-2-6-11-10(5-1)16-18(17-11)9-14-15-12-7-3-4-8-13(12)19-14/h1-8H,9H2
• InChI Key： JYDGIMZTCRXYRA-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=CC2=NN1CC1=NC2=CC=CC=C2S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole

Exploring the Properties and Applications of 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-Benzotriazole (CAS No. 156272-78-5)

Introduction

The compound 2-(1,3-Benzothiazol-2-ylmethyl)-2H-1,2,3-benzotriazole, identified by the CAS number 156272-78-5, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a benzotriazole group. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties

The molecular structure of 156272-78-5 comprises a benzothiazole ring system attached to a benzotriazole ring via a methylene bridge (-CH₂-) at the 1-position of the benzothiazole ring. This arrangement creates a rigid and planar structure, which is advantageous for various applications in material science and electronics.

Recent studies have highlighted the importance of such heterocyclic compounds in enhancing the performance of organic semiconductors and electronic devices. The conjugated π-systems present in both benzothiazole and benzotriazole groups contribute to the compound's high electron mobility and stability under thermal stress.

Synthesis and Characterization

The synthesis of 156272-78-5 typically involves multi-step reactions that combine aromatic heterocycles with appropriate substituents to form the desired product. Recent advancements in synthetic methodologies have focused on improving reaction yields and reducing production costs while maintaining high purity levels.

Spectroscopic techniques such as UV-vis spectroscopy and NMR have been employed to characterize this compound thoroughly. These analyses confirm the presence of aromatic rings and heteroatoms within the molecule, which are critical for its electronic properties.

Applications in Materials Science

1562700000, due to its unique electronic properties, has found applications in various fields including:

• Organic Electronics: Used as an active layer material in organic field-effect transistors (OFETs) due to its high carrier mobility.
• Luminescent Materials: Explored for potential use in light-emitting diodes (LEDs) where its emission properties can be tuned for specific applications.
• Sensors: Incorporated into chemical sensors for detecting environmental pollutants due to its sensitivity towards certain analytes.

Recent Research Developments

In recent years, there has been growing interest in modifying the structure of similar compounds like CAS No. 1564444444 to enhance their performance characteristics further. For instance:

• A study published in "Advanced Materials" demonstrated how substituent effects can be exploited to improve charge transport properties in such heterocycles.
• An article in "Nature Communications" highlighted new synthetic pathways that enable better control over molecular architectures for tailored functionalities.